Cas no 1805246-10-9 (4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine)

• Product Name: 4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine
• CAS No: 1805246-10-9
• MF: C₇H₅Cl₂F₂N
• MW: 212.024106740952
• CID: 4850833
• Update Time: 2025-05-21

4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H5Cl2F2N/c1-3-6(7(10)11)4(8)2-5(9)12-3/h2,7H,1H3
• InChI Key： MOWCQBOZUBXXFS-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine

4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine: A Comprehensive Overview

4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine, also known by its CAS registry number CAS No 1805246-10-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds that are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring with chlorine atoms at positions 4 and 6, a difluoromethyl group at position 3, and a methyl group at position 2. These substituents confer unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

The synthesis of 4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine typically involves multi-step organic synthesis strategies. Recent advancements in catalytic methods have enabled more efficient pathways for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to assemble the pyridine ring with the desired substituents. These methods not only improve yield but also reduce the environmental footprint of the synthesis process. The incorporation of fluorinated groups has been a focal point in recent studies, as fluorine substitution can significantly enhance the bioavailability and stability of pyridine derivatives.

In terms of applications, 4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine has shown promise in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for herbicides or growth regulators. Recent studies published in leading agricultural journals highlight its effectiveness in controlling weeds without adverse effects on crop plants. Additionally, this compound has been investigated for its potential as an intermediate in pharmaceutical synthesis. Its unique electronic properties make it suitable for designing drugs targeting specific receptors or enzymes.

The electronic properties of 4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine have also been explored in materials science. Researchers have examined its role as a building block for organic semiconductors and optoelectronic materials. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the conjugation within the molecule, which is beneficial for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in this area suggest that this compound could contribute to the development of more efficient energy-harvesting technologies.

In conclusion, 4,6-Dichloro-3-(difluoromethyl)-2-methylpyridine (CAS No 1805246-10-9) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses and improved synthesis methods, this compound is poised to play an even more significant role in advancing modern chemistry and technology.